Cas no 31688-74-1 (Benzenaminium,4-benzoyl-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Benzenaminium,4-benzoyl-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 31688-74-1
• MF: C₁₆H₁₈INO
• MW: 367.2246966362
• CID: 322163
• PubChem ID: 16237343
• Update Time: 2025-04-19

Benzenaminium,4-benzoyl-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,4-benzoyl-N,N,N-trimethyl-, iodide (1:1)
• (4-benzoylphenyl)-trimethylazanium,iodide
• N,N,N-trimethyl-4-(phenylcarbonyl)benzenaminium iodide
• SCHEMBL6847918
• DTXSID60585565
• 4-Benzoyl-N,N,N-trimethylbenzenaminium iodide
• Z56785093
• (4-benzoylphenyl)-trimethylazanium;iodide
• NSC176000
• 4-Benzoyl-N,N,N-trimethylanilinium iodide
• AKOS001036331
• 4-Benzoyl-N,N,N-trimethylbenzenaminiumiodide
• NSC-176000
• 31688-74-1

• Inchi： 1S/C16H18NO.HI/c1-17(2,3)15-11-9-14(10-12-15)16(18)13-7-5-4-6-8-13;/h4-12H,1-3H3;1H/q+1;/p-1
• InChI Key： AISUASLWCKKDRT-UHFFFAOYSA-M
• SMILES： [I-].O=C(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 240.13894
• Monoisotopic Mass: 367.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07
• LogP: 0.11830